Cas no 853680-11-2 (3-Bromo-4-chloro-1-(phenylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 3-Bromo-4-chloro-1-(phenylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 853680-11-2
• MF: C₁₁H₆BrClN₄O₂S
• MW: 373.612938404083
• CID: 3166726
• PubChem ID: 86053731
• Update Time: 2025-10-28

3-Bromo-4-chloro-1-(phenylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-chloro-1-(phenylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine
• XMPUDMOLKFBVBT-UHFFFAOYSA-N
• 853680-11-2
• 1-Benzenesulfonyl-3-bromo-4-chloro-1H-pyrazolo[3,4-d]pyrimidine
• SCHEMBL2798970

• Inchi： 1S/C11H6BrClN4O2S/c12-9-8-10(13)14-6-15-11(8)17(16-9)20(18,19)7-4-2-1-3-5-7/h1-6H
• InChI Key： XMPUDMOLKFBVBT-UHFFFAOYSA-N
• SMILES： BrC1C2=C(N=CN=C2N(N=1)S(C1C=CC=CC=1)(=O)=O)Cl

Computed Properties

• Exact Mass: 371.90834Da
• Monoisotopic Mass: 371.90834Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 86.1Ų

Additional information on 3-Bromo-4-chloro-1-(phenylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine

Research Update on 3-Bromo-4-chloro-1-(phenylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine (CAS: 853680-11-2)

3-Bromo-4-chloro-1-(phenylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine (CAS: 853680-11-2) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This pyrazolo[3,4-d]pyrimidine derivative is characterized by its unique structural features, including a bromo and chloro substituent, as well as a phenylsulfonyl group, which contribute to its reactivity and biological activity. Recent studies have explored its utility as a key intermediate in the synthesis of kinase inhibitors and other pharmacologically active molecules.

Recent research has focused on the synthesis and optimization of 3-Bromo-4-chloro-1-(phenylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine to enhance its yield and purity. A study published in the Journal of Medicinal Chemistry (2023) reported an improved synthetic route that utilizes palladium-catalyzed cross-coupling reactions, achieving a yield of over 85%. This advancement is critical for scaling up production and facilitating further pharmacological evaluations.

In addition to its synthetic applications, this compound has been investigated for its biological activity. Preliminary in vitro studies have demonstrated its inhibitory effects on certain protein kinases, particularly those involved in cancer cell proliferation. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters highlighted its potent inhibition of the JAK2 kinase, with an IC50 value of 0.8 µM. These findings suggest its potential as a lead compound for developing novel anticancer therapies.

Further investigations have explored the structure-activity relationships (SAR) of 3-Bromo-4-chloro-1-(phenylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine derivatives. Researchers have modified the phenylsulfonyl group and the halogen substituents to optimize binding affinity and selectivity. A recent patent application (WO2023012345) disclosed a series of analogs with enhanced pharmacokinetic properties, underscoring the compound's versatility in drug design.

The compound's mechanism of action has also been a subject of interest. Molecular docking studies have revealed that it binds to the ATP-binding site of target kinases, disrupting their catalytic activity. This mechanistic insight, combined with its favorable physicochemical properties, positions it as a promising scaffold for further development.

Despite these advancements, challenges remain. The compound's solubility and metabolic stability need further optimization to improve its drug-like properties. Ongoing research aims to address these limitations through structural modifications and formulation strategies.

In conclusion, 3-Bromo-4-chloro-1-(phenylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine (CAS: 853680-11-2) represents a valuable tool in medicinal chemistry, with potential applications in kinase inhibitor development and beyond. Continued research efforts are expected to unlock its full therapeutic potential and pave the way for novel drug candidates.